Cas no 1266084-49-4 (6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride)

• Product Name: 6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride
• CAS No: 1266084-49-4
• MF: C₉H₁₃BClNO₂
• MW: 213.469021558762
• CID: 2108069
• Update Time: 2025-05-21

6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride
• 6-amino-3,3-dimethylbenzo[c][1,2]oxaborol-1(3H)-ol hydrochloride
• BGIPFXQNSIIHMW-UHFFFAOYSA-N
• TQ0196
• 6-amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride salt
• 6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride

• Inchi： 1S/C9H12BNO2.ClH/c1-9(2)7-4-3-6(11)5-8(7)10(12)13-9;/h3-5,12H,11H2,1-2H3;1H
• InChI Key： BGIPFXQNSIIHMW-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=C(C=CC=2C1(C)C)N)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Topological Polar Surface Area: 55.5

Additional information on 6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride

Introduction to 6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride (CAS No. 1266084-49-4) and Its Emerging Applications in Chemical Biology

The compound 6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride, identified by its CAS number 1266084-49-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This boron-containing heterocyclic scaffold combines structural complexity with functional versatility, making it a subject of intense interest for researchers exploring novel therapeutic agents and biochemical pathways.

At the heart of this compound's appeal lies its unique benzo[c][1,2]oxaborol core, a structure that has garnered attention due to its resemblance to naturally occurring bioactive molecules. The presence of both amino and hydroxyl functional groups, along with the distinctive boron atom embedded within the aromatic system, endows the molecule with properties that are both challenging and intriguing to study. The hydrochloride salt form further enhances its solubility and stability, facilitating its use in a wide range of experimental conditions.

In recent years, there has been a surge in the exploration of boron-containing compounds for their pharmacological properties. Boronate esters and related derivatives have long been recognized for their ability to interact with biological targets in unique ways, often leading to high selectivity and efficacy. The benzo[c][1,2]oxaborol scaffold is no exception, with studies suggesting that it can serve as a versatile platform for designing molecules that modulate enzyme activity and cellular processes.

One particularly promising area of research involves the use of 6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride as a precursor or intermediate in the synthesis of more complex bioactive molecules. Its rigid aromatic framework provides a stable scaffold upon which additional functional groups can be introduced through cross-coupling reactions or other synthetic methodologies. This flexibility has made it a valuable tool for medicinal chemists seeking to develop novel inhibitors or activators of specific biological pathways.

The hydrochloride form of this compound ensures optimal reactivity and handling characteristics, which is crucial for both laboratory-scale synthesis and potential large-scale applications. The chloride counterion not only improves solubility but also contributes to the overall stability of the molecule under various storage conditions. These attributes make it an attractive candidate for further development into pharmaceutical candidates or research tools.

Recent advances in computational chemistry have also highlighted the potential of 6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride as a lead compound for drug discovery. Molecular modeling studies suggest that its structure can effectively interact with target proteins through multiple binding modes, enhancing binding affinity and reducing off-target effects. These insights have guided researchers in optimizing the compound's pharmacophore to improve its therapeutic profile.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in diseases such as cancer and inflammation. The boron atom within its structure allows for unique interactions with biological systems, often leading to selective inhibition without significant side effects. Such findings have sparked interest among academic and industrial researchers who are keen on developing next-generation therapeutics based on boron-containing heterocycles.

The growing body of evidence supporting the bioactivity of 6-Amino-3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol hydrochloride underscores its importance as a molecular building block in chemical biology. Its ability to serve as a scaffold for drug discovery efforts is complemented by its well-characterized chemical properties and favorable pharmacokinetic attributes. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of molecular innovation in pharmaceuticals and biotechnology.

Future directions may include exploring its role in developing targeted therapies for neurological disorders or infectious diseases, where precise modulation of biological pathways is essential. The versatility of its structure also suggests potential applications in materials science and catalysis, further broadening its scope beyond traditional pharmaceutical uses. With ongoing research efforts focused on optimizing synthetic routes and enhancing bioavailability, the compound's potential is poised to expand significantly in the coming years.